Cas no 1443355-11-0 (2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol)

• Product Name: 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol
• CAS No: 1443355-11-0
• MF: C₁₃H₁₈F₂O₂
• MW: 244.277631282806
• CID: 5716748
• PubChem ID: 91658245
• Update Time: 2025-05-23

2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1443355-11-0
• 3,5-Difluoro-4-iso-pentoxyphenethyl alcohol
• 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol
• Benzeneethanol, 3,5-difluoro-4-(3-methylbutoxy)-

• MDL： MFCD18426623
• Inchi： 1S/C13H18F2O2/c1-9(2)4-6-17-13-11(14)7-10(3-5-16)8-12(13)15/h7-9,16H,3-6H2,1-2H3
• InChI Key： TXQHWPBZMRVLSO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OCCC(C)C)F)CCO

Computed Properties

• Exact Mass: 244.12748614g/mol
• Monoisotopic Mass: 244.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol

2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol: A Comprehensive Overview

2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol, identified by the CAS number 1443355-11-0, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines fluorinated aromatic rings with an isopentyloxy group and a hydroxylated ethyl chain. Its chemical properties make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol is notable for its fluorinated phenyl ring, which introduces electronic and steric effects that enhance its reactivity and selectivity in chemical reactions. The presence of the isopentyloxy group further contributes to its stability and solubility properties, making it suitable for a wide range of applications. Recent studies have highlighted its potential in the development of high-performance polymers and as a precursor for bioactive compounds.

In terms of synthesis, researchers have explored various routes to efficiently produce 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol. One promising approach involves the nucleophilic substitution of a suitable halide with an alcohol group, followed by subsequent fluorination steps. These methods have been optimized to improve yield and purity, ensuring scalability for industrial applications.

The application of 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol extends into the pharmaceutical industry, where it serves as an intermediate in the synthesis of complex drug molecules. Its ability to form stable intermediates during drug design processes has made it a valuable asset in medicinal chemistry. Additionally, its role in the development of advanced materials has been explored, particularly in the creation of high-strength polymers with tailored mechanical properties.

Recent advancements in green chemistry have also brought attention to the eco-friendly synthesis and application of 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol. Researchers are investigating methods to reduce waste and improve energy efficiency during its production, aligning with global sustainability goals.

In conclusion, 2-(3,5-Difluoro-4-(isopentyloxy)phenyl)ethanol, CAS number 1443355-11-0, stands as a pivotal compound in modern chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, from materials science to pharmaceutical development. As research progresses, new applications and improved synthetic methods are expected to further enhance its significance in both academic and industrial settings.